Cas no 1332594-11-2 (3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one)
3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Chloropropanoyl)spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one
- 3-(2-chloropropanoyl)spiro[1,3-benzoxazine-2,1'-cyclohexane]-4-one
- BS-47273
- 1332594-11-2
- F71327
- 3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one
-
- Inchi: 1S/C16H18ClNO3/c1-11(17)14(19)18-15(20)12-7-3-4-8-13(12)21-16(18)9-5-2-6-10-16/h3-4,7-8,11H,2,5-6,9-10H2,1H3
- InChI Key: HAQSFAZXZNDKKX-UHFFFAOYSA-N
- SMILES: ClC(C)C(N1C(C2C=CC=CC=2OC21CCCCC2)=O)=O
Computed Properties
- Exact Mass: 307.0975211g/mol
- Monoisotopic Mass: 307.0975211g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.013 g/l) (25 º C),
3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1462822-25g |
3-(2-Chloropropanoyl)spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one |
1332594-11-2 | 97% | 25g |
$8.0 | 2025-02-25 | |
| Ambeed | A1462822-100g |
3-(2-Chloropropanoyl)spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one |
1332594-11-2 | 97% | 100g |
$30.0 | 2025-02-25 | |
| Ambeed | A1462822-500g |
3-(2-Chloropropanoyl)spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one |
1332594-11-2 | 97% | 500g |
$102.0 | 2025-02-25 | |
| Chemenu | CM494215-500g |
3-(2-Chloropropanoyl)spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one |
1332594-11-2 | 97% | 500g |
$73 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1239354-500g |
3-(2-Chloropropanoyl)spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one |
1332594-11-2 | 97% | 500g |
$150 | 2024-06-05 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R100005-25g |
3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one |
1332594-11-2 | 97% | 25g |
¥85 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R100005-100g |
3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one |
1332594-11-2 | 97% | 100g |
¥287 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R100005-500g |
3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one |
1332594-11-2 | 97% | 500g |
¥1007 | 2023-09-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01391307-25g |
3-(2-Chloropropanoyl)spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one |
1332594-11-2 | 97% | 25g |
¥61.0 | 2023-04-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01391307-100g |
3-(2-Chloropropanoyl)spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one |
1332594-11-2 | 97% | 100g |
¥205.0 | 2023-04-10 |
3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one
Comprehensive Overview of 3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one (CAS No. 1332594-11-2)
3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one (CAS No. 1332594-11-2) is a specialized organic compound with a unique spirocyclic structure, combining a benzoxazine moiety with a cyclohexanone ring. This structural complexity makes it a subject of interest in pharmaceutical and material science research. The compound's chloro and ketone functional groups enhance its reactivity, enabling applications in drug intermediate synthesis and polymer modification. Researchers are increasingly exploring its potential in bioactive molecule design, particularly for targeting enzyme inhibition and receptor modulation.
In recent years, the demand for spirocyclic compounds like 3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one has surged due to their three-dimensional rigidity and enhanced binding affinity. These properties align with current trends in fragment-based drug discovery (FBDD), where molecular complexity is prioritized. The compound's CAS No. 1332594-11-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis studies. Its benzoxazine core also attracts attention for flame-retardant materials, a hot topic in green chemistry.
Synthetic routes to 3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one often involve multistep cyclization and selective halogenation. Advanced techniques like microwave-assisted synthesis and flow chemistry are being investigated to improve yield and purity. The compound's chiral centers raise questions about stereoselective synthesis, a common query in organic chemistry forums. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms its structural integrity, addressing quality concerns in high-value chemical production.
Environmental and sustainability metrics are critical for CAS No. 1332594-11-2, as industries seek eco-friendly synthetic protocols. Researchers highlight its potential in biodegradable polymer applications, leveraging the benzoxazine ring's thermal stability. Discussions on structure-activity relationships (SAR) dominate scientific literature, linking its electrophilic carbonyl group to biological activity. This aligns with trending searches on AI-driven molecular modeling and computational chemistry tools for property prediction.
Regulatory compliance for 3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one focuses on REACH and GMP guidelines, ensuring safe handling in industrial-scale synthesis. Its patent landscape reveals growing IP activity, particularly in heterocyclic chemistry innovations. As a non-hazardous specialty chemical, it avoids restrictions while maintaining utility in high-performance material development. Future research may explore its photophysical properties for optoelectronic applications, a niche yet emerging field.
1332594-11-2 (3-(2-Chloro-1-oxopropyl)spiro[2H-1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)